C.I. Basic Blue 71
Description
Historical Perspectives on C.I. Direct Blue 71 Application in Industry
The development of direct dyes in the late 19th century marked a significant advancement in the textile industry. primachemicals.com The first direct dye, Congo Red, was synthesized in 1884, revolutionizing the dyeing of cotton fibers by eliminating the need for a mordant. dyestuffscn.com This innovation paved the way for the development of a wide array of direct dyes, including polyazo dyes like C.I. Direct Blue 71. These dyes offered a cost-effective and straightforward method for coloring cellulosic fibers. primachemicals.com
The primary industrial application of C.I. Direct Blue 71 has been in the dyeing of textiles, particularly cotton, viscose, and other cellulosic fibers. primachemicals.com Its water-solubility and direct affinity for these materials made it a popular choice for achieving vibrant and long-lasting blue shades. primachemicals.com Beyond textiles, its use extended to the paper and leather industries, where it was employed for coloring various products. It has also been used in the coloration of soaps and resins.
The widespread use of C.I. Direct Blue 71 in these industries for much of the 20th century can be attributed to its economic advantages and versatility. However, the very stability that made it a desirable dye also contributed to its persistence in industrial effluents, a factor that would later drive a new wave of scientific investigation.
Evolution of Research Trends for C.I. Direct Blue 71
The trajectory of academic research on C.I. Direct Blue 71 has undergone a notable evolution, shifting from a primary focus on its synthesis and application to a predominant concern for its environmental fate and remediation. Early research would have concentrated on optimizing its dyeing properties, such as lightfastness and wash fastness, for various substrates.
In recent decades, the research landscape has been dominated by studies addressing the environmental challenges posed by C.I. Direct Blue 71. As a water-soluble pollutant, its presence in textile wastewater has been a significant concern. Consequently, a vast body of research has emerged exploring various methods for its removal and degradation from aqueous solutions. This shift reflects a broader trend in chemical research towards sustainability and environmental stewardship.
The main areas of contemporary research on C.I. Direct Blue 71 include:
Photocatalytic Degradation: A significant number of studies have investigated the use of semiconductor photocatalysts, such as titanium dioxide (TiO₂) and zinc oxide (ZnO), to break down the complex structure of C.I. Direct Blue 71. biomedres.us Research in this area explores the efficiency of different catalysts, the effects of operational parameters like pH and catalyst dosage, and the kinetics of the degradation process.
Sonocatalytic Degradation: This approach utilizes ultrasonic waves to induce the formation of highly reactive radicals that can degrade the dye molecules. Research has explored the efficacy of sonocatalysis alone and in combination with other methods, such as photocatalysis, to enhance degradation rates. researchgate.net
Enzymatic Degradation: The use of enzymes, particularly laccases, for the decolorization and degradation of C.I. Direct Blue 71 has been another active area of research. researchgate.net These studies focus on the efficiency of different microbial enzymes and the optimization of conditions for bioremediation.
Adsorption: Various low-cost adsorbents, including agricultural waste products, have been investigated for their capacity to remove C.I. Direct Blue 71 from water. semanticscholar.org
These research trends highlight a clear progression from the industrial utilization of C.I. Direct Blue 71 to a concerted scientific effort to mitigate its environmental consequences.
Detailed Research Findings
The following tables summarize key findings from various academic studies on the degradation of C.I. Direct Blue 71 using different advanced oxidation processes.
Table 1: Photocatalytic Degradation of C.I. Direct Blue 71
| Catalyst | Initial Dye Concentration | pH | Catalyst Dosage | Irradiation Source | Degradation Efficiency (%) | Reference |
| ZnO | 100 mg/L | 2.5 | 1 g/L | UV | Complete color removal in 20 min | researchgate.net |
| Fe-doped LDH | 600 ppm | Not specified | Not specified | Not specified | >80% | mdpi.com |
| CuFeO₂/ZnO | Not specified | Natural | Not specified | Visible light | Mineralization confirmed by TOC | biomedres.us |
Interactive Data Table 1: Photocatalytic Degradation of C.I. Direct Blue 71
Table 2: Sonocatalytic Degradation of C.I. Direct Blue 71
| Catalyst | Initial Dye Concentration | pH | Ultrasonic Frequency | Power | Degradation Efficiency (%) | Reference |
| ZnO | 100 mg/L | 2.5 | 20 kHz | 95 W | Complete color removal in 20 min | researchgate.net |
| ZnO | Not specified | Neutral | Not specified | Not specified | Maximum degradation at neutral pH | biomedres.us |
Interactive Data Table 2: Sonocatalytic Degradation of C.I. Direct Blue 71
Table 3: Enzymatic Degradation of C.I. Direct Blue 71
| Enzyme/Organism | Initial Dye Concentration | pH | Temperature (°C) | Degradation Efficiency (%) | Reference |
| Laccase | 50 mg/L | 5 | 40 | 83% in 30 min | researchgate.net |
| Pseudomonas aeruginosa | Not specified | Not specified | Not specified | 70.43% in 48 h | researchgate.net |
Interactive Data Table 3: Enzymatic Degradation of C.I. Direct Blue 71
Properties
CAS No. |
12221-42-0 |
|---|---|
Molecular Formula |
C6H12O3 |
Synonyms |
C.I. Basic Blue 71 |
Origin of Product |
United States |
Synthetic Methodologies and Chemical Modifications of C.i. Basic Blue 71
Classical Synthesis Routes for Azo Dyes Relevant to C.I. Basic Blue 71 Analogues
The industrial-scale production of azo dyes, including structures analogous to this compound, predominantly relies on a two-stage reaction sequence: diazotization followed by azo coupling. nih.govnih.gov This classical approach allows for the systematic construction of the dye molecule by joining two aromatic components.
Diazotization Processes in this compound Synthesis
Diazotization is the initial and critical step in the synthesis of azo dyes. nih.govnih.gov It involves the conversion of a primary aromatic amine, referred to as the diazo component, into a diazonium salt. nih.govjchemrev.com This transformation is typically achieved by treating the aromatic amine with sodium nitrite (B80452) in an acidic medium, such as hydrochloric or sulfuric acid, at low temperatures, generally between 0 and 5°C. jchemrev.comekb.eg The low temperature is crucial to prevent the decomposition of the often unstable diazonium salt. ekb.eg
The resulting diazonium salt is a highly reactive species that acts as an electrophile in the subsequent coupling reaction. jchemrev.com The general scheme for diazotization can be represented as:
Ar-NH₂ + NaNO₂ + 2HX → Ar-N₂⁺X⁻ + NaX + 2H₂O
Where 'Ar' represents an aromatic group and 'X' is the anion from the acid.
Coupling Reactions for this compound Structure Formation
The second stage of the synthesis is the coupling reaction, where the previously formed diazonium salt reacts with a coupling component. nih.govjchemrev.com The coupling component is typically an electron-rich nucleophilic compound, such as a phenol, an aromatic amine, or a compound with an active methylene (B1212753) group. nih.govnih.gov
For the synthesis of cationic dyes like this compound, the coupling component would likely contain a moiety capable of holding a positive charge. The reaction involves the electrophilic attack of the diazonium ion on the electron-rich coupling component, leading to the formation of the characteristic azo bond (–N=N–) and the final dye structure. jchemrev.com The position of the coupling on the aromatic ring of the coupling component is directed by the existing substituent groups.
The general scheme for the azo coupling reaction is:
Ar-N₂⁺X⁻ + Ar'-H → Ar-N=N-Ar' + HX
Where Ar'-H is the coupling component.
For instance, the synthesis of a related trisazo dye, C.I. Direct Blue 71, involves a multi-step process of sequential diazotization and coupling reactions. worlddyevariety.comchemicalbook.com It starts with the diazotization of 3-Aminonaphthalene-1,5-disulfonic acid, which is then coupled with Naphthalen-1-amine. worlddyevariety.comchemicalbook.com This product is diazotized again and coupled with 8-Aminonaphthalene-2-sulfonic acid. worlddyevariety.comchemicalbook.com A final diazotization and coupling with 7-Amino-4-hydroxynaphthalene-2-sulfonic acid under alkaline conditions yields the final dye. worlddyevariety.comchemicalbook.com
Advanced Synthetic Approaches for this compound Derivatives
While classical methods are robust, research into advanced synthetic approaches aims to improve efficiency, yield, and environmental friendliness. For cationic azo dyes, including derivatives of this compound, several innovative methods have been explored.
One approach involves the Knoevenagel condensation of an intermediate azo compound that contains a formyl group with various methylene bases. arkat-usa.orgresearchgate.net This method has been used to prepare delocalized cationic azo dyes that absorb in the near-infrared region. arkat-usa.org For example, an azo derivative of 2-aminoselenazole-5-carbaldehyde can be condensed with heterocyclic methylene bases to produce novel dyes. arkat-usa.orgresearchgate.net
Another area of development is the use of catalysis to facilitate the synthesis. For example, palladium-catalyzed C-N coupling reactions have been employed to synthesize asymmetric azo compounds. mdpi.com Additionally, green chemistry approaches, such as solvent-free synthesis using magnetic solid acid catalysts, have been developed for diazo coupling reactions, offering advantages like mild reaction conditions and catalyst recyclability. rsc.org
| Advanced Synthetic Method | Description | Key Advantages | Relevant Research Findings |
| Knoevenagel Condensation | Condensation of an azo intermediate with a formyl group and a methylene base. arkat-usa.orgresearchgate.net | Access to delocalized cationic dyes with specific spectral properties. arkat-usa.org | Synthesis of near-infrared absorbing dyes by reacting an azo derivative of 2-aminoselenazole-5-carbaldehyde with heterocyclic methylene bases. arkat-usa.orgresearchgate.net |
| Palladium-Catalyzed C-N Coupling | Formation of asymmetric azo compounds through a palladium-catalyzed reaction. mdpi.com | Potential for creating novel asymmetric dye structures. mdpi.com | Synthesis of asymmetric azo compounds via nitrogen-halogen exchange. mdpi.com |
| Green Synthesis with Solid Acid Catalysts | Solvent-free diazo coupling using recyclable magnetic nanoparticles as catalysts. rsc.org | Environmentally friendly, mild conditions, simple product isolation. rsc.org | Efficient synthesis of azo dyes by grinding aromatic amines with β-naphthol in the presence of sulfonic acid functionalized magnetic nanoparticles. rsc.org |
Chemical Reactivity and Transformation Studies of this compound
The chemical reactivity of this compound and related azo dyes is a critical aspect of their application and environmental fate. The azo bond is susceptible to cleavage under certain conditions, which can lead to the formation of aromatic amines. scbt.com
Reductive Cleavage: A significant reaction of azo dyes is the reductive cleavage of the azo bond (–N=N–). This can occur under both anaerobic and, in some cases, aerobic conditions. scbt.com This reduction breaks the molecule into its constituent aromatic amines. scbt.com Studies have shown that this metabolic conversion can happen in vivo, which is a consideration for the toxicological profile of these dyes. scbt.com
Oxidation: Azo dyes can also undergo oxidation, which can alter their color and stability. smolecule.com Advanced oxidation processes (AOPs) are often employed for the degradation of azo dyes in wastewater treatment, utilizing highly reactive species to break down the dye molecules. ajchem-a.com
Interaction with Fibers: As a reactive dye, C.I. Reactive Blue 71, a related compound, is designed to form covalent bonds with fibers like cotton. smolecule.comontosight.ai This reaction typically involves nucleophilic substitution, where a reactive group on the dye, such as a vinyl sulfone or chlorotriazinyl group, reacts with the hydroxyl groups of cellulose (B213188) fibers under alkaline conditions. smolecule.comontosight.ai
Analytical Chemistry of C.i. Basic Blue 71
Spectroscopic Characterization Techniques for C.I. Basic Blue 71
Spectroscopic methods are fundamental in the identification and structural elucidation of this compound. These techniques provide insights into the electronic and vibrational characteristics of the dye molecule.
Ultraviolet-Visible (UV-Vis) Spectroscopy in this compound Analysis
Ultraviolet-Visible (UV-Vis) spectroscopy is a key technique for characterizing this compound, a triazo dye. chemicalbook.com Its UV-Vis spectrum exhibits distinct absorption bands that are instrumental in its identification and quantification. The spectrum is characterized by two absorption bands in the ultraviolet (UV) region and one in the visible region. pjoes.com The peaks in the UV region are attributed to the benzene (B151609) and naphthalene (B1677914) rings within the dye's structure. pjoes.com
The major absorption peak in the visible range is responsible for the dye's characteristic blue color. The position of this maximum absorption wavelength (λmax) can vary slightly depending on the solvent and conditions. Studies have reported the λmax in the visible region to be at 587 nm and 594 nm. chemicalbook.compjoes.comsigmaaldrich.com In one study, the molar absorption coefficient for Direct Blue 71 was determined to be 50,300 L·mol⁻¹·cm⁻¹ at 586 nm. potopk.com.pl The absorption bands in the ultraviolet region have been observed at approximately 210 nm and 290 nm. pjoes.com The destruction of the azo linkages during degradation processes can be monitored by the decrease in the absorbance in the visible region. pjoes.com
Table 1: UV-Vis Spectroscopic Data for this compound
| Wavelength (λmax) | Region | Reference(s) |
| 594 nm | Visible | chemicalbook.comsigmaaldrich.com |
| 587 nm | Visible | pjoes.com |
| 586 nm | Visible | potopk.com.pl |
| 290 nm | Ultraviolet | pjoes.com |
| 210 nm | Ultraviolet | pjoes.com |
Infrared (IR) Spectroscopy for this compound Structural Analysis
Infrared (IR) spectroscopy is a valuable tool for identifying the functional groups present in the this compound molecule, providing insight into its structural framework. The analysis of the IR spectrum reveals characteristic absorption bands corresponding to specific molecular vibrations.
Studies have identified several key peaks in the FTIR spectra of this compound. A peak observed around 1100 cm⁻¹ is attributed to acetates, formates, propionates, and benzoates. researchgate.netresearchgate.net The region between 1400 and 1640 cm⁻¹ corresponds to the stretching vibrations of benzene rings. researchgate.netresearchgate.net A characteristic peak for the azo bond (–N=N–) is typically found around 1500 cm⁻¹. researchgate.net The presence of these functional groups is consistent with the known structure of this triazo dye. chemicalbook.comworlddyevariety.com
Table 2: Characteristic IR Absorption Bands for this compound
| Wavenumber (cm⁻¹) | Functional Group | Reference(s) |
| ~1100 | Acetates, formates, propionates, benzoates | researchgate.netresearchgate.net |
| 1400 - 1640 | Benzene rings | researchgate.netresearchgate.net |
| ~1500 | Azo bond (–N=N–) | researchgate.net |
Chromatographic Separation Methods for this compound and its Metabolites
Chromatographic techniques are essential for the separation, identification, and quantification of this compound and its potential degradation products in various matrices.
High-Performance Liquid Chromatography (HPLC) of this compound
High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of this compound. Reversed-phase (RP) HPLC methods are particularly common for this purpose. sielc.com
In a typical RP-HPLC setup, a non-polar stationary phase, such as a C18 column, is used in conjunction with a polar mobile phase. sielc.commdpi.com One reported method utilizes a mobile phase consisting of acetonitrile (B52724) (MeCN) and water, with phosphoric acid as an additive. sielc.com For applications requiring mass spectrometric (MS) detection, the phosphoric acid can be substituted with formic acid. sielc.com Another study employed a mobile phase of methane/water (70:30 v/v) with a Thermo Scientific™ Hypersil™ BDS C18 column, where the dye eluted at 1.57 minutes. mdpi.com The use of a diode-array detector (DAD) allows for the simultaneous monitoring of absorbance at multiple wavelengths, which is beneficial for the analysis of complex mixtures and for obtaining spectral information about the separated components. hitachi-hightech.com
Table 3: HPLC Parameters for this compound Analysis
| Stationary Phase | Mobile Phase | Detection | Reference(s) |
| Newcrom R1 | Acetonitrile, Water, Phosphoric Acid | Not specified | sielc.com |
| Thermo Scientific™ Hypersil™ BDS C18 | Methane/Water (70:30 v/v) | UV-Vis (587 nm) | mdpi.com |
Capillary Electrophoresis (CE) for this compound Separation
Capillary Electrophoresis (CE) is a high-resolution separation technique that has been successfully applied to the analysis of direct dyes, including this compound. kennesaw.edu In CE, charged molecules are separated based on their differential migration in an electric field.
For the analysis of direct dyes, a common electrolyte solution consists of 5 mM ammonium (B1175870) acetate (B1210297) in a 40:60 acetonitrile-water mixture at a pH of 9.3. kennesaw.eduresearchgate.net Separations are typically performed in a fused silica (B1680970) capillary with an applied voltage of around 20 kV. kennesaw.edukennesaw.edu Detection is often carried out using a diode array detector, which allows for monitoring absorbance over a range of wavelengths (e.g., 190 to 600 nm). kennesaw.edukennesaw.edu It has been observed that this compound can present as two major components in capillary electropherograms, indicating the potential for isomers or impurities in commercial samples. kennesaw.eduresearchgate.net
Table 4: Capillary Electrophoresis Conditions for this compound
| Electrolyte | pH | Applied Voltage | Detection | Reference(s) |
| 5 mM ammonium acetate in 40:60 acetonitrile–water | 9.3 | 20 kV | Diode Array (190-600 nm) | kennesaw.eduresearchgate.net |
Thin Layer Chromatography (TLC) in this compound Research
Thin Layer Chromatography (TLC) is a simple, cost-effective, and versatile chromatographic technique that can be used for the separation and identification of dyes like this compound. ajol.infoojp.govslideshare.net TLC separates components of a mixture based on their differential partitioning between a stationary phase (a thin layer of adsorbent material on a plate) and a mobile phase (a solvent or solvent mixture). slideshare.net
In TLC, the separation is visualized as spots on the plate, and the retention factor (Rf value) for each spot can be calculated. The Rf value is the ratio of the distance traveled by the compound to the distance traveled by the solvent front. ictsl.net Different solvent systems can be employed to achieve optimal separation. For instance, a mixture of ethyl acetate, acetone, and diethyl ether (5:2:2) has been used as a developing solvent. ajol.info The separated spots can be observed under visible or UV light, and their colors and Rf values can be used for identification. ajol.infoictsl.net TLC is particularly useful for screening purposes and as a pilot technique for developing HPLC methods. ojp.govictsl.net
Mass Spectrometry (MS) Techniques for this compound Identification
Mass spectrometry (MS) is a powerful analytical technique used to identify and characterize compounds by measuring their mass-to-charge ratio (m/z). In the context of this compound, various MS methods, particularly when coupled with liquid chromatography (LC), have proven effective for its identification in complex matrices such as writing inks and wastewater. nih.govbenettongroup.com
A common approach involves Liquid Chromatography-tandem Mass Spectrometry (LC-MS-MS). This technique separates the components of a mixture using liquid chromatography before they are introduced into the mass spectrometer for analysis. For instance, LC-MS-MS has been utilized for the analysis of carcinogenic dyes, including those related to this compound, in wastewater samples. benettongroup.comcolorsmagazine.com The method's high sensitivity and selectivity allow for the detection of the dye at low concentrations.
Another advanced technique is Liquid Chromatography-Diode Array Detection-Orbitrap Mass Spectrometry (LC-DAD-Orbitrap MS). This method was successfully established for the detection and identification of various acid and basic dyes in blue writing inks, with this compound being one of the reference dyes. nih.gov The Orbitrap MS provides high-resolution mass analysis, enabling the accurate determination of the precursor and product ions, which is crucial for unambiguous identification. nih.gov In one study, the molecular ion of this compound was observed at a mass-to-charge ratio (m/z) of 478.321 in positive ion mode. acs.org
The general principle of a mass spectrometer involves ionizing the sample, separating the resulting ions based on their m/z, and then detecting these separated ions. msu.edu Techniques like electrospray ionization (ESI) are often employed for compounds like dyes, as they are effective for ionizing polar molecules. fiu.edu
Table 1: Mass Spectrometry Data for this compound
| Analytical Technique | Ionization Mode | Precursor Ion (m/z) | Key Findings | Reference |
| LC-DAD-Orbitrap MS | Positive | Not specified | Method developed for identifying dyes in blue writing inks. | nih.gov |
| MALDI-MS | Positive | 478.321 | Identified as the molecular ion of Basic Blue 7. | acs.org |
| LC-MS-MS | Not specified | Not specified | Used for the analysis of carcinogenic dyes in wastewater. | benettongroup.comcolorsmagazine.com |
This table summarizes key mass spectrometry findings for the identification of this compound from various research articles.
Sample Preparation Techniques for this compound Analysis
Effective sample preparation is a critical preceding step for the successful analysis of this compound, ensuring that the analyte is in a suitable form for the chosen analytical instrument and free from interfering matrix components. The specific preparation method depends on the nature of the sample matrix.
For solid samples like dyed cellulosic fibers, an extraction step is necessary to isolate the dye. A study on the automated extraction of various dyes, including C.I. Direct Blue 71 (a related trisazo dye), found that a mixture of 35% pyridine (B92270) and 65% water was effective for extraction. kennesaw.edu The extractions were performed at 60°C for 60 minutes. kennesaw.edu Following extraction, the solvent is typically evaporated, and the dye residue is reconstituted in a suitable solvent, such as deionized water, for analysis by techniques like capillary electrophoresis. kennesaw.edu
In the analysis of wastewater for various dyes, including those classified as basic dyes, sample preparation may involve methods referenced by standard protocols such as US EPA 8270 and ISO 22032. benettongroup.com These methods can include liquid-liquid extraction or solid-phase extraction (SPE) to concentrate the analytes and remove interfering substances before analysis by GC-MS or LC-MS-MS. benettongroup.com
For sterility testing of products, which can be analogous to testing for dye contamination, two primary methods of sample preparation are employed: membrane filtration and direct inoculation. usp.orgyoutube.com The membrane filtration method is preferred for filterable aqueous preparations. usp.org The sample is passed through a membrane filter (typically 0.45 micron), which is then rinsed and placed in a culture medium. focus-lab.com For non-filterable products, direct inoculation of the sample into the culture medium is used. youtube.com
Table 2: Sample Preparation Techniques for Dye Analysis
| Sample Matrix | Preparation Technique | Key Parameters | Subsequent Analysis | Reference |
| Cellulosic Fibers | Solvent Extraction | 35% pyridine–65% water, 60°C, 60 min | Capillary Electrophoresis | kennesaw.edu |
| Wastewater | Liquid-Liquid or Solid-Phase Extraction | Following US EPA 8270, ISO 22032 | GC-MS, LC-MS-MS | benettongroup.com |
| Filterable Aqueous Samples | Membrane Filtration | 0.45 micron filter, rinsing | Incubation in culture media | usp.orgfocus-lab.com |
| Non-filterable Products | Direct Inoculation | Direct addition to culture media | Incubation in culture media | youtube.com |
This table outlines various sample preparation methods used for the analysis of dyes in different matrices, which are applicable to the analysis of this compound.
Report on the Availability of Information for this compound
Following a comprehensive search for scientific and industrial information on the chemical compound This compound , it has been determined that there is a significant lack of available data for a compound with this specific designation. The search across numerous chemical and textile databases, manufacturer datasheets, and scientific publications did not yield specific results for "this compound."
The search did, however, provide extensive information on several similarly named but chemically distinct dyes:
C.I. Direct Blue 71 : This is a well-documented trisazo dye (C.I. 34140; CAS 4399-55-7). It is widely used for dyeing cellulosic fibers like cotton and viscose, as well as for coloring paper and leather. worlddyevariety.comchemimpex.comnbinno.comcncolorchem.comchemicalbook.comcymitquimica.comenochdye.comchinainterdyes.comadityacolorchem.comcolorantsgroup.comcolorantsgroup.commahavirdyes.comchemimpex.com Its properties and applications align closely with the topics requested in the article outline.
C.I. Basic Blue 7 : This triarylmethane dye (C.I. 42595; CAS 2390-60-5), also known as Victoria Blue BO, is used for dyeing substrates with an anionic character, such as acrylics, wool, and silk. worlddyevariety.comwikipedia.orgchemeurope.commade-in-china.com It also finds applications in coloring paper, leather, and in the manufacturing of inks. chemicalbook.comemperordye.comtechemi.comxcwydyes.com To dye cotton, a cellulosic fiber, it requires the use of a mordant. emperordye.com
C.I. Reactive Blue 71 : This is a phthalocyanine-based reactive dye (CAS 12677-15-5). ontosight.aiworlddyevariety.com Reactive dyes are characterized by their ability to form strong, covalent bonds with fibers like cotton, wool, and nylon, leading to excellent wash fastness. ontosight.ai They are also used in the paper and leather industries. ontosight.ai
The applications outlined in the request—particularly the dyeing of cellulosic fibers, paper, and leather—are primary uses for C.I. Direct Blue 71 and, to a lesser extent, C.I. Basic Blue 7 and C.I. Reactive Blue 71 . However, the specific dyeing mechanisms and optimization parameters differ significantly between these dye classes (Direct, Basic, and Reactive).
Given the strict requirement to focus solely on This compound , it is not possible to generate the requested article with scientific accuracy, as no substantive, verifiable information for a compound with this exact name could be located. The detailed outline provided by the user likely pertains to one of the other common "Blue 71" dyes, most probably C.I. Direct Blue 71 , based on the application list.
Industrial and Material Science Applications of C.i. Basic Blue 71
Integration of C.I. Basic Blue 71 into Polymer Materials
Based on available scientific literature and industrial data, there is limited specific information regarding the integration of this compound into solid polymer materials such as plastics. While basic dyes as a class can be used in certain polymer applications, detailed research findings or established industrial uses for this compound in this area are not prominently documented in the reviewed sources. The primary applications for basic dyes are typically in dyeing materials with anionic properties, such as polyacrylonitrile (B21495) (acrylic) fibers. chemicalland21.comchemicalbook.com However, specific methodologies, performance characteristics, or research findings concerning the incorporation of this compound into polymer matrices like polyethylene, polypropylene, or PVC are not available in the public domain based on the conducted research.
Other Non-Textile Industrial Uses of this compound
The documented non-textile industrial applications for this compound are primarily centered on its function as a hueing agent in cleaning and detergent compositions. Several patents from major consumer goods companies identify this compound as a suitable fabric hueing agent for use in solid laundry detergent formulations. justia.comhappi.comgoogleapis.com
In this context, the dye is added to the detergent to counteract the natural yellowing of white fabrics over time. By depositing a small amount of blue dye onto the fabric during the wash cycle, it visually enhances whiteness and brightness. googleapis.comepo.orggoogleapis.com These agents are selected for their ability to provide a desired blue tint to fabrics, thus improving their perceived whiteness. googleapis.com
While other basic dyes are commonly used for coloring materials like paper, leather, and in the formulation of organic pigments and solvent dyes, specific documentation for such uses of this compound is not found in the reviewed sources. worlddyevariety.comworlddyevariety.comatul.co.in The primary confirmed non-textile application remains within the formulation of household cleaning products. justia.comhappi.comgoogleapis.com
Interactive Data Table: Non-Textile Applications of this compound
| Industrial Sector | Application | Function | Source |
| Household Products | Laundry Detergents | Fabric Hueing Agent | justia.com, googleapis.com, epo.org, googleapis.com, happi.com, googleapis.com |
| Household Products | Fabric Treatment | Whitening Agent | googleapis.com, epo.org |
Environmental Science and Engineering Perspectives on C.i. Basic Blue 71
Occurrence and Distribution of C.I. Basic Blue 71 in Aquatic Systems
The widespread use of azo dyes like this compound in industries such as textiles, paper, and leather leads to their release into aquatic environments through wastewater discharge. nih.govscbt.com Due to their synthetic origin and complex structures, these dyes are often resistant to conventional wastewater treatment processes. mdpi.com Their presence in water bodies is a significant concern as they can reduce light penetration, which is essential for aquatic photosynthesis, and some azo dyes have been shown to be toxic to aquatic organisms. nih.govontosight.ai
Azo dyes, including this compound, are generally water-soluble, which facilitates their dispersal in aquatic systems. canada.ca This solubility means they can remain in the water column for extended periods. canada.ca However, they can also adsorb to suspended solids and sediments, leading to their accumulation in the benthic zone. canada.ca The distribution of these dyes in aquatic environments is influenced by factors such as water flow, pH, and the presence of other organic and inorganic materials.
The introduction of this compound and other azo dyes into aquatic ecosystems can alter the chemical composition of the water, potentially increasing the chemical oxygen demand (COD) and biological oxygen demand (BOD). mdpi.com This is due to the high concentration of organic compounds within the dye structure. The persistence and distribution of these dyes pose a long-term risk to the health of aquatic ecosystems.
Environmental Fate and Persistence of this compound
The environmental fate of this compound is largely determined by its chemical stability and resistance to degradation. Azo dyes are known for their persistence in the environment, primarily due to their complex aromatic structures which are not easily broken down by naturally occurring microorganisms. iwaponline.com
Data from various studies indicate that many dyes, including those similar in structure to this compound, can persist in water, sediment, and soil. canada.ca While they are generally hydrophilic and tend to remain in the water column, they can also bind to particulate matter and settle in sediments. canada.ca In anaerobic environments, such as deep sediment layers, these dyes have the potential to undergo degradation through the cleavage of the azo bond. canada.ca
Degradation Pathways of this compound in Environmental Matrices
The degradation of this compound in the environment can occur through both biotic and abiotic pathways. Biotic degradation involves the action of microorganisms, which can break down the dye molecule under specific conditions. nih.gov Abiotic degradation pathways include processes like hydrolysis and photolysis. scbt.com
Under anaerobic conditions, a key degradation pathway for azo dyes is the reductive cleavage of the azo bond (–N=N–). canada.ca This process is often mediated by microorganisms and results in the formation of aromatic amines. scbt.comcanada.ca Some of these aromatic amines are known or suspected carcinogens, which raises significant environmental and health concerns. scbt.com Aerobic degradation of azo dyes is generally less effective, as the electron-withdrawing nature of the azo group makes the molecule resistant to oxidative attack by microbial enzymes. mdpi.com
Hydrolytic Stability and Transformation of this compound
While some reactive dyes are designed to react with water, leading to hydrolysis, the stability of basic dyes like this compound to hydrolysis can vary depending on their specific chemical structure. The transformation of this compound through hydrolysis is generally considered to be a slow process in the absence of catalysts or extreme pH conditions.
Photolytic Degradation Studies of this compound
Photolytic degradation, or photolysis, is the breakdown of chemical compounds by light. Azo dyes, by their nature as coloring agents, absorb light in the visible and ultraviolet (UV) regions of the spectrum. scbt.com This absorption of light energy can lead to the excitation of the dye molecule and subsequent chemical reactions, including the cleavage of the azo bond.
Studies have shown that photolysis can contribute to the degradation of azo dyes in the environment, particularly for trace amounts that are widely dispersed. scbt.com The efficiency of photolytic degradation is dependent on factors such as the intensity and wavelength of light, the presence of photosensitizing agents, and the chemical structure of the dye itself. For instance, one study demonstrated that the degradation of Direct Blue 71 under UVC irradiation was significant. biomedres.us Another study found that while UV irradiation alone could degrade the dye, the combination of UV with a TiO2 catalyst (photocatalysis) resulted in much higher degradation and mineralization rates. researchgate.net
Reductive Cleavage Mechanisms of this compound Analogues
The reductive cleavage of the azo bond is a critical transformation pathway for azo dyes, leading to the formation of aromatic amines. scbt.comeuropa.eu This process can be mediated by various biological systems, including intestinal microflora and certain enzymes in the mammalian liver. europa.eu It has also been demonstrated to occur via the microflora on human skin. europa.eu
In environmental settings, anaerobic conditions, such as those found in sediments, are conducive to reductive cleavage by microorganisms. canada.ca This process is a significant concern because many of the resulting aromatic amines are known to be toxic and potentially carcinogenic. scbt.comnih.gov For example, benzidine-based azo dyes can release benzidine, a known human carcinogen, upon reductive cleavage. scbt.compjsir.org While this compound is not a benzidine-based dye, the principle of reductive cleavage leading to potentially harmful aromatic amines is a general concern for the entire class of azo dyes. Studies on various azo dyes suggest that this reductive cleavage is a significant degradation pathway. scbt.com
Advanced Remediation Technologies for this compound in Wastewater
Due to the limitations of conventional wastewater treatment methods in removing persistent dyes like this compound, a range of advanced remediation technologies have been developed and investigated. nih.govmdpi.com These technologies aim to either degrade the dye into less harmful substances or remove it from the water entirely.
Advanced Oxidation Processes (AOPs) are a prominent class of remediation technologies. mdpi.commdpi.com AOPs rely on the in-situ generation of highly reactive and non-selective hydroxyl radicals (•OH) to oxidize and break down organic pollutants. mdpi.com Common AOPs include:
Fenton and Photo-Fenton Processes: These methods use a mixture of hydrogen peroxide (H₂O₂) and iron(II) salts to generate hydroxyl radicals. nih.gov The photo-Fenton process enhances this reaction with the use of UV light. Studies on other dyes have shown this to be a fast and simple method for degradation. nih.gov
Photocatalysis: This technology utilizes a semiconductor catalyst, most commonly titanium dioxide (TiO₂), which, when irradiated with UV or visible light, generates electron-hole pairs that lead to the formation of hydroxyl radicals. mdpi.commdpi.com Research on Direct Blue 71 has demonstrated high degradation efficiency using UV/TiO₂ processes. researchgate.net A study using a CuFeO₂/ZnO photocatalyst under visible light also showed effective mineralization of DB71. biomedres.us
Ozonation: Ozone (O₃) is a powerful oxidizing agent that can directly react with dye molecules or decompose to form hydroxyl radicals. nih.gov
UV/Periodate (B1199274) and UV/Chlorine: Recent studies have explored the use of periodate (PI) and chlorine activated by UV light to generate radicals for dye degradation, showing complete removal of Direct Blue 71 within minutes under optimal conditions. iwaponline.com
Adsorption is another widely used technique that involves the use of solid materials (adsorbents) to bind dye molecules from the solution. nih.gov
Activated Carbon: A highly effective but often costly adsorbent. nih.gov
Low-Cost Adsorbents: Researchers have explored various low-cost materials like wheat shells, zeolites, and layered double hydroxides (LDHs) for the removal of dyes, including Direct Blue 71. nih.govmdpi.comnih.gov Fe-doped LDHs have shown over 80% removal of DB71 through a combination of adsorption and photocatalysis. mdpi.com
Biological Treatment Methods offer an environmentally friendly and cost-effective alternative. mdpi.comcsuohio.edu
Microbial Decolorization: Specific strains of bacteria, fungi, and algae can decolorize and degrade azo dyes under certain conditions. nih.govmdpi.com For example, Pseudomonas aeruginosa has been shown to decolorize Direct Blue 71 under microaerophilic conditions, followed by aerobic degradation of the resulting aromatic amines. researchgate.net Mixed bacterial cultures have also been successfully used for the decolorization of DB71. nih.gov
Enzymatic Degradation: Isolated enzymes such as laccases, azo-reductases, and peroxidases can be used to target and break down dye molecules. mdpi.com
Membrane Bioreactors (MBRs): These systems combine biological degradation with membrane filtration, offering high efficiency in removing both the dye and its degradation byproducts. mdpi.com
Membrane Filtration technologies like nanofiltration and reverse osmosis can physically separate dye molecules from water. mdpi.comacs.org Studies have indicated that membrane filtration can remove approximately 89% of Direct Blue 71. mdpi.com
The selection of a particular remediation technology depends on various factors, including the concentration and type of dye, the volume of wastewater, operational costs, and regulatory requirements. Often, a combination of different methods is employed to achieve the desired level of treatment. csuohio.edu
Interactive Data Table: Remediation Technologies for this compound and Analogues This table summarizes findings from various studies on the removal of this compound (and its common analogue Direct Blue 71) from water.
| Technology | Study Focus | Key Findings | Reference |
|---|---|---|---|
| Photocatalysis (UV/TiO₂) | Degradation of Direct Blue 71 | >97% degradation with 40 mg/L of TiO₂ at natural pH and 45°C in 120 mins. | researchgate.net |
| Photocatalysis (CuFeO₂/ZnO) | Degradation of Direct Blue 71 | Effective mineralization confirmed by TOC measurements under visible light. | biomedres.us |
| Adsorption/Photocatalysis (Fe-doped LDH) | Removal of Direct Blue 71 | >80% removal by combining adsorption and photodegradation. | mdpi.com |
| Microbial Decolorization (P. aeruginosa) | Decolorization of Direct Blue 71 | 70.43% decolorization within 48 hours under microaerophilic conditions. | researchgate.net |
| Microbial Decolorization (Mixed Culture) | Decolorization of Direct Blue 71 | Effective decolorization optimized using Response Surface Methodology (RSM). | nih.gov |
| Advanced Oxidation (UV/Periodate) | Degradation of Direct Blue 71 | Complete degradation achieved within 12 minutes under optimal conditions. | iwaponline.com |
| Advanced Oxidation (UV/Chlorine) | Degradation of Direct Blue 71 | Complete degradation at 20 mg/L concentration within 12 minutes. | iwaponline.com |
| Membrane Filtration | Removal of Direct Blue 71 | Approximately 89% removal efficiency. | mdpi.com |
| Fenton's Oxidation | Removal of Direct Blue 71 | Effective for COD and color removal; kinetic studies performed. | nih.govcsuohio.edu |
| Ozonation | Decolorization of Direct Blue 71 | Investigated in a semi-batch bubble column reactor. | nih.gov |
Adsorption Processes for this compound Removal
Adsorption has emerged as a promising and widely used technique for the removal of dyes like this compound from wastewater. nih.gov This process involves the accumulation of the dye molecules onto the surface of a solid material, known as the adsorbent. nih.gov The effectiveness of adsorption is attributed to its simplicity, cost-effectiveness, and the potential for adsorbent regeneration and reuse. nih.gov
A diverse range of materials has been investigated for their capacity to adsorb this compound. These materials can be broadly categorized as follows:
Agricultural Waste-Based Adsorbents: Various agricultural by-products have been explored as low-cost and readily available adsorbents. These include pistachio hull waste, rice stems, and activated carbon derived from walnut and almond shells. ijee.netsemanticscholar.orgscispace.com The use of such materials aligns with the principles of a circular economy by valorizing waste streams. biointerfaceresearch.com
Clay-Based Adsorbents: Natural materials like flint clay and modified bentonite (B74815) have demonstrated the ability to adsorb this compound. researchgate.netresearchgate.netirost.ir Their porous structure and surface chemistry contribute to their adsorption capabilities.
Industrial By-products: Activated red mud, a waste product from the aluminum industry, has been successfully utilized for the removal of this compound after activation with nitric acid. researchgate.net
Nanomaterials and Composites: Advanced materials, including graphene oxide (GO), multi-walled carbon nanotubes (MWCNTs), and composites like polyaniline/magnetite (PANI/Fe3O4), have shown high adsorption capacities for this compound. nih.govmonash.edutandfonline.com Additionally, synthesized nano adsorbents such as zinc oxide (ZnO), copper(II) oxide (CuO), manganese(II) oxide (MnO), and iron(II) oxide (FeO) have been applied for dye remediation. tandfonline.com Layered double hydroxides (LDHs), both in their original and iron-doped forms, have also been effective. mdpi.com
Mixed Oxides: A mixed silica-alumina oxide has been shown to be effective in the adsorptive removal of C.I. Direct Blue 71. umcs.pl
The efficiency of these adsorbents is influenced by their specific surface area, pore size distribution, and the presence of functional groups on their surface that can interact with the dye molecules.
Table 1: Adsorbent Materials for this compound Removal and their Maximum Adsorption Capacities
| Adsorbent Material | Maximum Adsorption Capacity (mg/g) | Reference |
| Graphene Oxide | 175.41 | tandfonline.com |
| Pistachio Hull Waste | 90.48 | semanticscholar.org |
| Polyaniline/Magnetite Composite | 78.13 | nih.gov |
| Mixed Silica-Alumina Oxide | 49.2 | umcs.pl |
| Layered Double Hydroxide (Calcined) | 322.58 | mdpi.com |
| 8-hydroxyquinoline modified bentonite | 526.3 | irost.ir |
Adsorption isotherms are crucial for describing the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the adsorbent at a constant temperature. diva-portal.org Several isotherm models are used to analyze the experimental data and understand the nature of the adsorption process. The most commonly applied models for this compound adsorption are:
Langmuir Isotherm: This model assumes monolayer adsorption on a homogeneous surface with a finite number of identical active sites. nih.gov It is often used to determine the maximum adsorption capacity of an adsorbent. nih.gov Studies have shown that the Langmuir model provides a good fit for the adsorption of this compound on materials like graphene oxide, mixed silica-alumina oxide, and polyaniline/magnetite composites. nih.govtandfonline.comumcs.pl
Freundlich Isotherm: This empirical model describes multilayer adsorption on a heterogeneous surface with a non-uniform distribution of adsorption heat and affinities. researchgate.net The adsorption of this compound on activated red mud and pistachio hull waste has been found to be well-described by the Freundlich model. semanticscholar.orgresearchgate.net
Temkin Isotherm: This model considers the effect of indirect adsorbate-adsorbate interactions on the adsorption process and assumes that the heat of adsorption of all molecules in the layer decreases linearly with coverage.
Dubinin-Radushkevich (D-R) Isotherm: This model is more general than the Langmuir isotherm as it does not assume a homogeneous surface or constant adsorption potential.
The suitability of a particular isotherm model depends on the specific adsorbent-adsorbate system and the experimental conditions.
Table 2: Isotherm Model Parameters for this compound Adsorption on Various Adsorbents
Adsorption kinetics describe the rate of dye uptake by the adsorbent and provide insights into the mechanism of adsorption. mdpi.com The most frequently used kinetic models are:
Pseudo-First-Order Model: This model suggests that the rate of adsorption is proportional to the number of unoccupied sites. The adsorption of this compound onto multi-walled carbon nanotubes has been shown to follow this model. monash.edu
Pseudo-Second-Order Model: This model assumes that the rate-limiting step is chemisorption involving valence forces through sharing or exchange of electrons between the adsorbent and adsorbate. researchgate.net Numerous studies have reported that the pseudo-second-order model provides the best fit for the adsorption kinetics of this compound on various adsorbents, including activated red mud, pistachio hull waste, and polyaniline/magnetite composites. nih.govsemanticscholar.orgresearchgate.net
Intra-particle Diffusion Model: This model is used to identify the diffusion mechanism and rate-controlling steps. It suggests that the adsorption process may be controlled by film diffusion or intra-particle diffusion. researchgate.net
The kinetic analysis helps in understanding the time required to reach equilibrium and the factors controlling the adsorption rate.
Table 3: Kinetic Model Parameters for this compound Adsorption
Thermodynamic parameters, including Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°), provide valuable information about the spontaneity, nature, and feasibility of the adsorption process. uobaghdad.edu.iq
Gibbs Free Energy Change (ΔG°): Negative values of ΔG° indicate that the adsorption process is spontaneous. scirp.org
Enthalpy Change (ΔH°): A positive ΔH° suggests that the adsorption is endothermic, meaning it is favored by an increase in temperature. researchgate.net Conversely, a negative ΔH° indicates an exothermic process. nih.gov
Entropy Change (ΔS°): A positive ΔS° reflects an increase in the randomness at the solid-solution interface during adsorption. researchgate.net
Studies on the adsorption of this compound onto materials like flint clay and pistachio hull waste have shown the process to be spontaneous and endothermic. semanticscholar.orgresearchgate.netuobaghdad.edu.iq In contrast, the adsorption onto polyaniline/magnetite composites was found to be spontaneous and exothermic. nih.gov
Table 4: Thermodynamic Parameters for this compound Adsorption
| Adsorbent | ΔG° (kJ/mol) | ΔH° (kJ/mol) | ΔS° (J/mol·K) | Nature of Process | Reference |
| Flint Clay | Negative | Positive | Positive | Spontaneous, Endothermic | researchgate.netuobaghdad.edu.iq |
| Pistachio Hull Waste | Negative | Positive | Positive | Spontaneous, Endothermic | semanticscholar.org |
| Polyaniline/Magnetite Composite | -10.63 | -74.26 | -210 | Spontaneous, Exothermic | nih.gov |
| Graphene Oxide | Negative | Positive | Not specified | Spontaneous, Endothermic | tandfonline.com |
Advanced Oxidation Processes (AOPs) for this compound Degradation
Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to remove organic pollutants from water and wastewater by oxidation through reactions with highly reactive hydroxyl radicals (•OH). ijcce.ac.irmdpi.com These processes are considered powerful tools for the degradation of complex and recalcitrant organic compounds like this compound. scirp.org AOPs can lead to the complete mineralization of the dye into simpler and less harmful substances such as carbon dioxide and water. scirp.org
The Fenton process and its photo-assisted variant, the photo-Fenton process, are widely studied AOPs for dye degradation.
Fenton Oxidation: This process involves the reaction of hydrogen peroxide (H₂O₂) with ferrous ions (Fe²⁺) to generate hydroxyl radicals. pjoes.com It is an effective method for decolorizing and reducing the chemical oxygen demand (COD) of wastewater containing this compound. ascelibrary.com The efficiency of the Fenton process is highly dependent on parameters such as pH, and the dosages of Fe²⁺ and H₂O₂. pjoes.comascelibrary.com Studies have demonstrated significant color and COD removal from Direct Blue 71 solutions under optimal conditions, often achieving over 90% color removal in a short period. ascelibrary.com A Fenton-like process using zero-valent iron (ZVI) has also been shown to be effective for the degradation of Direct Blue 71. pjoes.com
Photo-Fenton Oxidation: This process is an enhancement of the Fenton reaction where the system is irradiated with UV or visible light. The light promotes the photoreduction of ferric ions (Fe³⁺) back to Fe²⁺, thereby regenerating the catalyst and producing additional hydroxyl radicals. This leads to a more efficient degradation of the organic pollutant. ascelibrary.com A study using a mesoporous Fe/KIT-6 catalyst under visible light demonstrated a 97% removal of Direct Blue 71 within 75 minutes, highlighting the efficacy of the heterogeneous photo-Fenton process. researchgate.netrjptonline.org
Photocatalytic Degradation of this compound
Photocatalytic degradation is an advanced oxidation process that utilizes a semiconductor photocatalyst, typically titanium dioxide (TiO2), and a light source, often UV, to generate highly reactive hydroxyl radicals. These radicals are effective in breaking down complex organic molecules like this compound.
Detailed research findings have demonstrated the efficacy of various photocatalytic systems. For instance, studies have shown that using a TiO2-PAA-GO hydrogel photocatalyst can achieve up to 98.16% removal of Direct Blue 71 (DB-71) from water. researchgate.net This high efficiency is attributed to a reduction in the bandgap energy, decreased recombination of electrons and holes, an increased output of generated electrons, and a high specific surface area of the composite material. researchgate.net The degradation process is influenced by several operational parameters. Research on the photocatalytic degradation of a similar dye, Basic Blue 41 (BB41), using immobilized TiO2 nanocomposite showed that removal efficiency decreases with an increase in the initial dye concentration and flow rate, but increases with temperature. icrc.ac.ir Specifically, increasing the temperature from 20°C to 40°C resulted in a 10% increase in BB41 removal efficiency. icrc.ac.ir
The choice of photocatalyst and its modification significantly impacts the degradation rate. For example, CuO-ZnO has been shown to have higher photoactivity compared to reagent-grade ZnO under visible light. biomedres.us Another study found that Gd-TiO2 was the most effective catalyst among various lanthanide-doped TiO2 materials for the degradation of Direct Blue 53 under UV irradiation, owing to its superior surface properties. biomedres.us Furthermore, the combination of a photocatalyst with other oxidizing agents can enhance degradation. The use of K7[PMo2W9O39]·19H2O with hydrogen peroxide (H2O2) resulted in an 87% degradation of DB71 under optimal conditions. biomedres.us Similarly, a CuFeO2/ZnO photocatalyst has been effective for the mineralization of DB71 under visible light at a natural pH. biomedres.us
Table 1: Photocatalytic Degradation of this compound and Similar Dyes
| Photocatalyst | Target Dye | Light Source | Key Findings | Removal Efficiency | Reference |
|---|---|---|---|---|---|
| TiO2-PAA-GO | Direct Blue 71 | Not Specified | High specific surface area and reduced electron-hole recombination. | Up to 98.16% | researchgate.net |
| Immobilized TiO2 | Basic Blue 41 | UV | Efficiency increases with temperature and decreases with initial concentration and flow rate. | 98.7% at 6 L h-1 | icrc.ac.ir |
| CuO-ZnO | Not Specified | Visible Light | Higher photoactivity compared to standard ZnO. | Not Specified | biomedres.us |
| Gd-TiO2 | Direct Blue 53 | UV | Superior surface properties led to highest removal among tested dopants. | Not Specified | biomedres.us |
| K7[PMo2W9O39]·19H2O / H2O2 | Direct Blue 71 | Not Specified | Optimal conditions: 0.6 g/L catalyst, 0.08 mol/L H2O2, 90 min reaction time. | ~87% | biomedres.us |
| CuFeO2/ZnO | Direct Blue 71 | Visible Light | Effective mineralization confirmed by TOC measurements. | Not Specified | biomedres.us |
| Fe-doped LDH | Direct Blue 71 | Not Specified | Achieved over 80% removal with a half-life of less than one hour. | >80% | mdpi.com |
Ozonation and Photo-Ozonation of this compound
Ozonation is a chemical water treatment technique based on the infusion of ozone (O3) into water. Ozone is a powerful oxidizing agent that can break down a wide range of organic pollutants. Photo-ozonation combines ozonation with UV irradiation, which can enhance the generation of hydroxyl radicals, leading to more efficient degradation.
The combination of ozonation with other advanced oxidation processes has been shown to be highly effective. For instance, photocatalytic ozonation, which combines ozone with a photocatalyst like TiO2 or ZnO, has demonstrated enhanced decolorization and degradation of organic pollutants. nih.gov Studies have shown that combining ozone with a photocatalyst can yield better results than O3/UV, O3/H2O2, or either process alone. nih.gov The mode of ozone supply also plays a role; intermittent ozonation showed better initial dye degradation, while continuous ozonation was more effective over a longer period. nih.gov The introduction of aeration can further improve the efficiency of photocatalytic ozonation. nih.gov
In the context of dye degradation, ozonation has been successfully applied to various reactive dyes. For Reactive Blue 19, an ozonation membrane contactor process demonstrated almost complete decolorization, which was higher than that achieved by Fenton and photo-Fenton oxidations after 90 minutes. rsc.org The efficiency of the process is influenced by parameters such as ozone concentration and pH. rsc.org For example, increasing the ozone concentration generally leads to higher decolorization efficiency. rsc.org The pH of the solution also has a significant effect, with high degradation rates observed at both acidic (pH 3) and alkaline (pH 11) conditions. rsc.org
Table 2: Ozonation and Photo-Ozonation of Reactive Dyes
| Treatment Process | Target Dye | Key Parameters | Key Findings | Decolorization Efficiency | Reference |
|---|---|---|---|---|---|
| Photocatalytic Ozonation | Methylene (B1212753) Blue | TiO2/ZnO, continuous/intermittent O3 | Continuous ozonation more effective after 90 min; aeration improves efficiency. | Up to 95% after 45 min with aeration | nih.gov |
| Ozonation Membrane Contactor | Reactive Blue 19 | Ozone concentration, pH | Higher efficiency than Fenton oxidation; optimal at pH 3 and 11. | Almost complete | rsc.org |
| Ozonation combined with Sonolysis | Reactive Blue 19 | Initial dye concentration, pH, ozone dose | Combined method more effective than single ozonation or sonolysis. | Not Specified | researchgate.net |
| Ozonation combined with Electrocoagulation | C.I. Acid Red 114 | Hydraulic retention time | High removal of color, dye, and COD with short retention times. | 93% (color) | neptjournal.com |
Electrochemical Degradation of this compound
Electrochemical degradation is a process that uses an electric current to drive the oxidation of pollutants. This can occur directly at the anode surface or indirectly through the generation of reactive species like hydroxyl radicals or chlorine.
Research on the electrochemical degradation of C.I. Basic Blue 9, a structurally similar dye, has shown the effectiveness of this method. electrochemsci.org Using a titanium electrode coated with a mixture of TiO2 and RuO2, the oxidation of the dye was investigated. electrochemsci.org The combination of this electrochemical process with UV irradiation (photoelectrochemical degradation) further increased the conversion yield of the dye. electrochemsci.org The choice of electrode material is crucial; for the oxidation of Basic Blue 9, a platinum electrode showed easier oxidation, but a TiO2/RuO2 coated electrode exhibited the highest peak current and heterogeneous rate constant, making it suitable for photoelectrochemical applications. electrochemsci.org
Studies on other reactive dyes, such as Reactive Blue 19, have also demonstrated the potential of electrochemical treatment. uminho.pt Using this method, significant decreases in Chemical Oxygen Demand (COD) and progressive color removal can be achieved. uminho.pt The efficiency of the process is dependent on the applied potential and the duration of the electrolysis. uminho.pt For instance, complete color removal of a 5% dyebath solution was achieved in 15 minutes at an applied potential of 8V. uminho.pt The presence of supporting electrolytes, such as NaCl and Na2SO4, can enhance the degradation process, with NaCl generally showing superior performance in terms of COD reduction and decolorization. walshmedicalmedia.com
Table 3: Electrochemical Degradation of this compound and Similar Dyes
| Treatment Process | Target Dye | Electrode Material | Key Findings | Degradation/Removal Efficiency | Reference |
|---|---|---|---|---|---|
| Photoelectrochemical Oxidation | C.I. Basic Blue 9 | Ti electrode coated with TiO2/RuO2 | Combined UV and electrochemical process increased conversion yield. | Not Specified | electrochemsci.org |
| Electrochemical Oxidation | Reactive Blue 19 | Not Specified | Complete color removal achieved at 8V in 15 minutes for a 5% solution. | Total color removal | uminho.pt |
| Electrooxidation | C.I. Reactive Yellow 17 & Blue 4 | Ti/RuO2 anode, Stainless steel cathode | NaCl was a more effective supporting electrolyte than Na2SO4. | Not Specified | walshmedicalmedia.com |
| Electrochemical Oxidation | Direct Blue 71 | Boron-doped diamond (BDD) anode | Achieved 100% decolorization and 50.2% mineralization at optimal conditions. | 100% (decolorization) | researchgate.net |
UV-based Advanced Oxidation Systems for this compound
UV-based Advanced Oxidation Processes (AOPs) involve the use of ultraviolet light, often in combination with an oxidizing agent like hydrogen peroxide (H2O2) or chlorine, to generate highly reactive radicals for pollutant degradation. mdpi.comnih.gov These methods are effective for treating a wide range of organic contaminants. mdpi.com
A comparative study on the degradation of Direct Blue 71 (DB71) using UV/periodate (PI) and UV/chlorine systems demonstrated the high efficiency of these AOPs. iwaponline.com Complete degradation of the dye was achieved within 12 minutes in both systems. iwaponline.com Scavenging experiments confirmed that hydroxyl radicals (HO•) and iodate (B108269) radicals (IO3•) were the primary agents in the UV/PI system, while reactive chlorine species were dominant in the UV/Cl2 process. iwaponline.com The UV/PI system showed slightly better performance in terms of mineralization and energy efficiency. iwaponline.com The pH of the solution was found to influence the degradation rate, with the highest removal rate in the UV/Cl2 process observed at pH 3-7. iwaponline.com
The degradation kinetics of DB71 in the UV/TiO2 process have been studied in a circulating upflow reactor, indicating the feasibility of this system for dye mineralization. icrc.ac.ir The combination of UV irradiation with chemical oxidation systems leads to a strong synergistic effect, significantly enhancing the degradation rate compared to UV or the chemical oxidant alone. iwaponline.com
Table 4: UV-based Advanced Oxidation of this compound | Treatment Process | Oxidizing Agent | Key Findings | Degradation Efficiency | Reference | | --- | --- | --- | --- | --- | --- | | UV/Periodate (PI) | Periodate | Complete degradation in 12 min; HO• and IO3• are primary radicals. | Complete | iwaponline.com | | UV/Chlorine | Chlorine | Complete degradation in 12 min; reactive chlorine species are dominant. | Complete | iwaponline.com | | UV/TiO2 | Titanium Dioxide | Effective for mineralization of the dye in a circulating reactor. | Not Specified | icrc.ac.ir |
Biological Treatment and Biodegradation of this compound
Biological treatment methods utilize microorganisms or their enzymes to break down pollutants. uminho.pt These approaches are often considered more environmentally friendly and cost-effective compared to physical and chemical methods. nih.gov
Microbial Decolorization of this compound
Microbial decolorization involves the use of bacteria, fungi, or algae to remove color from dye-laden wastewater, either through biodegradation or biosorption. bhu.ac.in In biodegradation, the dye is broken down into simpler, less toxic compounds by microbial enzymes. bhu.ac.in
A mixed bacterial culture has been shown to be effective in decolorizing the triazo dye Direct Blue 71 (DB71). nih.gov Metagenomic analysis of one such culture revealed a community dominated by Acinetobacter, Comamonas, Aeromonadaceae, Pseudomonas, Flavobacterium, Porphyromonadaceae, and Enterobacteriaceae. nih.gov This mixed culture achieved a maximum decolorization of 94.9% under optimized conditions of dye concentration, yeast extract, and pH. nih.gov The use of mixed microbial consortia is often more effective than individual strains due to synergistic metabolic activities. tandfonline.com
Bioaugmentation, the introduction of specific microorganisms to enhance the degradation process, has also been successfully applied. researchgate.net A genetically engineered strain of Escherichia coli JM109, with an enhanced ability to decolorize azo dyes, successfully bioaugmented a wastewater treatment system to improve the decolorization of C.I. Direct Blue 71. researchgate.net Another study described the use of Brevibacterium sp. strain VN-15 for the sequential decolorization and detoxification of several azo dyes, including Direct Blue 71. nih.gov This process occurred under static conditions followed by aeration to promote further degradation of the resulting metabolites. nih.gov
Table 5: Microbial Decolorization of this compound
| Microorganism/Culture | Key Findings | Decolorization Efficiency | Reference |
|---|---|---|---|
| Mixed Bacterial Culture | Dominated by Acinetobacter, Comamonas, Pseudomonas, etc. Optimized at 50 ppm dye, 3 g/L yeast extract, pH 6.75. | 94.9% | nih.gov |
| Genetically Engineered Escherichia coli JM109 | Successfully bioaugmented a treatment system to enhance DB71 decolorization. | Not Specified | researchgate.net |
| Brevibacterium sp. strain VN-15 | Sequential static and aerated conditions for decolorization and detoxification. | Not Specified | nih.gov |
Enzymatic Degradation of this compound
Enzymatic degradation utilizes specific enzymes, often extracted from microorganisms, to break down dye molecules. Laccases and peroxidases are among the most studied enzymes for this purpose. tandfonline.com
A study on the decolorization of various textile dyes using an immobilized laccase from the fungus Trametes hirsuta showed that the toxicity of the azo dye Direct Blue 71 was reduced by 40% after an 80% decolorization. nih.gov In another study, the presence of manganese peroxidase (MnP) and/or lignin (B12514952) peroxidase (LiP) in addition to laccase had a significant positive effect on the decolorization of all tested azo dyes, increasing the degree of decolorization by up to 25%. uminho.pt Research involving Brevibacterium sp. strain VN-15 in the degradation of Direct Blue 71 noted the presence of tyrosinase activity during the biotreatment process, suggesting its role in the decolorization and degradation, while no laccase or peroxidase activity was observed. nih.gov
Table 6: Enzymatic Degradation of this compound
| Enzyme | Source Organism | Key Findings | Detoxification/Decolorization Efficiency | Reference |
|---|---|---|---|---|
| Immobilized Laccase | Trametes hirsuta | Reduced toxicity of DB71 by 40% after 80% decolorization. | 40% (detoxification) | nih.gov |
| Laccase, MnP, LiP | S. commune, S. rolfsii, Polyporus sp., N. crassa | Presence of MnP and/or LiP with laccase increased decolorization by up to 25%. | Up to 25% increase | uminho.pt |
| Tyrosinase | Brevibacterium sp. strain VN-15 | Tyrosinase activity observed during degradation of DB71. | Not Specified | nih.gov |
Bioremediation Approaches for this compound Contamination
Bioremediation offers an eco-friendly and cost-effective approach to address the contamination of water resources by textile dyes like this compound (DB71). This method utilizes the metabolic capabilities of microorganisms, such as bacteria, fungi, and algae, to decolorize and degrade the complex dye molecules into simpler, less toxic compounds. envirobiotechjournals.com The effectiveness of bioremediation is largely dependent on the specific microorganisms employed and the prevailing environmental conditions. academicjournals.org
Bacterial Degradation:
A variety of bacterial species have demonstrated the ability to decolorize and degrade this compound. The primary mechanism often involves the anaerobic reductive cleavage of the azo bonds (-N=N-), which are characteristic of this dye class. envirobiotechjournals.comjeb.co.in This initial step results in the formation of aromatic amines, which may then be further broken down under aerobic conditions. jeb.co.inresearchgate.net
Several studies have identified specific bacterial strains effective against DB71:
A mixed bacterial culture dominated by Acinetobacter, Comamonas, Aeromonadaceae, Pseudomonas, Flavobacterium, Porphyromonadaceae, and Enterobacteriaceae has been shown to decolorize DB71. nih.gov
Pseudomonas aeruginosa has been reported to achieve 70.43% decolorization of DB71 within 48 hours under microaerophilic conditions. researchgate.net
Rhizobium sp. isolate TUR2 demonstrated a high decolorization efficiency of 95% for DB71. niscpr.res.in
Genetically engineered Escherichia coli JM109 has also been utilized for the decolorization of C.I. Direct Blue 71. researchgate.netjazindia.com
Serratia marcescens has been identified as a principal degrader of DB71 under anaerobic conditions. jeb.co.in
The efficiency of bacterial degradation is influenced by factors such as pH, temperature, dye concentration, and the presence of co-substrates like yeast extract and glucose. researchgate.netnih.gov For instance, research has indicated that for a mixed bacterial culture, the dye concentration, yeast extract level, and pH significantly impact the percentage of DB71 decolorization. nih.gov
Fungal and Other Microbial Degradation:
White-rot fungi are another group of microorganisms known for their potent dye-degrading capabilities. academicjournals.org These fungi produce extracellular ligninolytic enzymes, such as laccase and peroxidases, which can non-specifically oxidize a wide range of aromatic compounds, including azo dyes. tci-thaijo.org For example, Coriolopsis sp. has been shown to degrade four different textile azo dyes, including Direct Blue 71. academicjournals.org The enzymatic degradation by fungi is a key area of research, with studies focusing on optimizing conditions for enzyme production and activity. researchgate.net
The following table summarizes the findings of various bioremediation studies on this compound:
Table 1: Bioremediation Studies on this compound
| Microorganism/System | Decolorization Efficiency | Incubation Time | Key Findings |
|---|---|---|---|
| Mixed Bacterial Culture nih.gov | Optimized via RSM & ANN | Not specified | Dominated by Acinetobacter. Decolorization affected by dye concentration, yeast extract, and pH. |
| Pseudomonas aeruginosa researchgate.net | 70.43% | 48 hours | Effective under microaerophilic conditions. |
| Rhizobium sp. TUR2 niscpr.res.in | 95% | Not specified | High decolorization potential. |
| Serratia marcescens jeb.co.in | Positive decolorization | Not specified | Effective under anaerobic conditions. |
Membrane Filtration Techniques for this compound Separation
Membrane filtration is a physical separation process that uses a semi-permeable membrane to remove contaminants from water. csuohio.edu This technology is increasingly being used for the treatment of textile effluents due to its high efficiency in color removal. scispace.com For this compound, several membrane techniques have been investigated, including ultrafiltration and nanofiltration.
Ultrafiltration (UF):
Ultrafiltration membranes have pore sizes that can retain large molecules like dyes, while allowing water and smaller molecules to pass through. frontiersin.org However, the direct ultrafiltration of dyes like this compound can sometimes be inefficient due to the dye's molecular size.
To enhance the removal efficiency, a technique called Micellar-Enhanced Ultrafiltration (MEUF) has been employed. researchgate.net MEUF involves the addition of surfactants to the wastewater at a concentration above their critical micelle concentration. researchgate.net The surfactant molecules form micelles that can entrap the dye molecules. researchgate.net These larger micelle-dye aggregates can then be effectively rejected by the ultrafiltration membrane. researchgate.net Studies on the MEUF of this compound have shown that cationic surfactants are particularly effective due to the strong electrostatic interactions with the anionic dye, achieving dye rejection rates of up to 98%. researchgate.net The permeate flux, however, can be negatively affected by increases in surfactant and electrolyte concentrations due to concentration polarization and osmotic pressure. researchgate.net
Polymer-Enhanced Ultrafiltration (PEUF) is another modification where water-soluble polymers are used to bind with dye molecules, and the resulting larger complexes are then removed by the UF membrane. nih.gov This technique has been successfully applied to the removal of various ionic dyes, including Direct Blue 71. nih.gov
Nanofiltration (NF):
Nanofiltration membranes have smaller pores than ultrafiltration membranes and are capable of rejecting not only dye molecules but also some divalent salts. uotechnology.edu.iq This makes NF a promising technology for both color removal and partial desalination of textile effluents. uotechnology.edu.iq Research has shown that NF can be highly effective in removing this compound from aqueous solutions. nih.gov
The performance of NF membranes is influenced by operating parameters such as pressure and pH. nih.gov For instance, a study investigating the removal of C.I. Direct Blue 71 using an enzymatic membrane reactor with a nanofiltration membrane achieved 100% removal from the permeate at a pH of 5 and a pressure of 2 bar. nih.gov
The following table provides an overview of membrane filtration studies for this compound removal:
Table 2: Membrane Filtration for this compound Removal
| Membrane Technique | Key Features | Removal Efficiency | Influencing Factors |
|---|---|---|---|
| Micellar-Enhanced Ultrafiltration (MEUF) researchgate.net | Uses surfactants to form micelles that trap dye molecules. | Up to 98% rejection with cationic surfactants. | Surfactant type and concentration, ionic strength, pH. |
| Polymer-Enhanced Ultrafiltration (PEUF) nih.gov | Employs water-soluble polymers to bind with dye molecules. | High retention rates reported for various ionic dyes. | pH, interfering salts, polymer type, dye concentration. |
Hybrid and Integrated Treatment Systems for this compound
Enzymatic Membrane Reactors:
A notable example of an integrated system is the enzymatic membrane reactor. One study developed a biosystem combining a nanofiltration or ultrafiltration membrane with the enzyme laccase entrapped in polystyrene electrospun fibers. nih.gov This system was used to decolorize aqueous solutions of several azo dyes, including C.I. Direct Blue 71. nih.gov The synergistic action of membrane separation and enzymatic bioconversion resulted in high removal efficiencies. nih.gov For DB71, the system achieved 100% decolorization of the permeate. nih.gov Furthermore, the enzymatic action also led to the decolorization of the retentate, with nearly 100% decolorization of all dyes achieved after three consecutive cycles. nih.gov
Adsorption-Membrane Filtration:
Another effective hybrid approach is the combination of adsorption with membrane filtration. frontiersin.org In this two-step process, an adsorbent is first used to reduce the bulk of the dye concentration, followed by a membrane filtration step to remove the remaining dye and other contaminants. researchgate.net This approach can be particularly beneficial as the pre-treatment with an adsorbent can help to mitigate membrane fouling. frontiersin.org
Bioaugmentation and Other Integrated Approaches:
Bioaugmentation, which involves the introduction of specific microorganisms or microbial consortia to enhance the degradation process, can be integrated with other treatment technologies. researchgate.net For instance, a system could combine an anaerobic biological stage for the initial reductive cleavage of the azo dye, followed by an aerobic stage for the degradation of the resulting aromatic amines. researchgate.net Such sequential anaerobic-oxic systems have been proposed for the treatment of dye wastewaters. scispace.com
The following table summarizes the performance of some hybrid and integrated systems for the treatment of this compound and similar dyes.
Table of Compounds
| Compound Name |
|---|
| This compound |
| C.I. Direct Blue 71 |
| Acinetobacter |
| Comamonas |
| Aeromonadaceae |
| Pseudomonas |
| Flavobacterium |
| Porphyromonadaceae |
| Enterobacteriaceae |
| Pseudomonas aeruginosa |
| Rhizobium |
| Escherichia coli |
| Serratia marcescens |
| White-rot fungi |
| Coriolopsis |
| Laccase |
| Peroxidases |
| Polystyrene |
Computational and Theoretical Chemistry of C.i. Basic Blue 71
Quantum Chemical Calculations for C.I. Basic Blue 71 Structure and Reactivity
Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), are instrumental in elucidating the electronic structure and reactivity of dye molecules like this compound. tuiasi.roaspbs.com These computational methods allow for the determination of various molecular descriptors that are crucial for predicting how the dye will interact with other chemical species and respond to degradation processes. unipd.itacs.org
Key parameters derived from quantum chemical calculations include the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO energy is indicative of the molecule's ability to donate electrons, while the LUMO energy reflects its electron-accepting capability. mdpi.com The energy gap between HOMO and LUMO is a critical indicator of the molecule's stability and reactivity; a smaller gap generally suggests higher reactivity. mdpi.com
For azo dyes, these calculations can identify the regions of the molecule most susceptible to electrophilic or nucleophilic attack, which is fundamental to understanding the initial steps of oxidative degradation. tuiasi.roacs.org For instance, DFT-based computations have been used to show that specific nitrogen atoms within the azo linkages or amine groups are often the primary reactive sites for oxidative species. tuiasi.ro By mapping the electron density and electrostatic potential, researchers can visualize the charge distribution across the molecule, pinpointing electron-rich areas that are likely to be targeted by oxidizing agents. unipd.itmdpi.com This theoretical insight is invaluable for designing more effective degradation strategies.
Molecular Dynamics Simulations of this compound Interactions
Molecular dynamics (MD) simulations offer a powerful lens through which to observe the dynamic interactions of this compound with its surrounding environment at an atomic level. mdpi.comnih.gov These simulations model the movement of atoms and molecules over time, governed by a set of force fields that describe the bonded and non-bonded interactions between particles. nih.gov MD is particularly useful for studying the adsorption of dyes onto the surfaces of various materials, a common method for dye removal. acs.org
In the context of this compound, MD simulations can model the interactions between the dye molecule and the surface of an adsorbent. This allows researchers to understand the binding mechanisms, including the role of electrostatic interactions, hydrogen bonding, and van der Waals forces. acs.orgmdpi.com By simulating the dye in a fully solvated environment, these models can provide a realistic depiction of how the dye approaches and binds to the active sites of a sorbent material. nih.gov
Simulations can reveal the preferred orientation of the dye molecule on the adsorbent surface and calculate the binding energy, which is a measure of the strength of the interaction. This information is crucial for developing new and improved adsorbent materials with higher affinity and capacity for this compound. Furthermore, MD can shed light on the conformational changes that both the dye and the adsorbent may undergo during the interaction process. mdpi.commdpi.com
Mechanistic Studies of this compound Degradation Using Computational Methods
Computational methods are pivotal in unraveling the complex mechanisms of this compound degradation. By combining quantum chemical calculations with reaction path analysis, researchers can propose and evaluate potential degradation pathways. acs.org These studies often focus on identifying the initial steps of the degradation process, which are typically the rate-limiting and most critical stages.
For instance, in photocatalytic degradation, computational models can help understand the interaction between the dye molecule and the photocatalyst surface. acs.org DFT calculations can determine the adsorption energy of the dye on the catalyst and identify the active sites. researchgate.net These models can also simulate the generation of reactive oxygen species, such as hydroxyl radicals, and their subsequent attack on the dye molecule. conicet.gov.ar
By calculating the activation energies for various possible reactions, computational studies can predict the most likely degradation products. This is essential for assessing the environmental impact of the degradation process, as some intermediate products can be more toxic than the parent dye. conicet.gov.ar The insights gained from these mechanistic studies are vital for optimizing the operational parameters of degradation technologies to ensure complete mineralization of the dye into less harmful substances like carbon dioxide and water. acs.orgconicet.gov.ar
Predictive Modeling for this compound Removal Efficiency
Predictive modeling has become an indispensable tool for optimizing the processes involved in the removal of this compound. Techniques such as Response Surface Methodology (RSM) and Artificial Neural Networks (ANN) are widely used to model, predict, and optimize the efficiency of various treatment processes. nih.gov
Response Surface Methodology (RSM) for this compound Process Optimization
Response Surface Methodology (RSM) is a collection of statistical and mathematical techniques used to develop, improve, and optimize processes. nih.govresearchgate.net In the context of this compound removal, RSM is employed to model the relationship between several independent variables (e.g., pH, initial dye concentration, adsorbent dose, temperature) and a response variable (e.g., removal efficiency). nih.govresearchgate.netresearchgate.net
Typically, a central composite design (CCD) or a Box-Behnken design (BBD) is used to systematically plan a series of experiments. researchgate.netresearchgate.net The experimental data are then fitted to a polynomial equation, often a quadratic model, which represents the response surface. nih.govresearchgate.net Analysis of variance (ANOVA) is used to assess the statistical significance of the model and the individual variables and their interactions. nih.govresearchgate.net
The resulting model can be used to generate 3D response surfaces and 2D contour plots, which visually represent the relationship between the variables and the response. researchgate.netmdpi.com This allows for the identification of the optimal conditions for maximizing the removal of this compound. For example, studies have used RSM to optimize the photocatalytic degradation and microbial decolorization of Direct Blue 71, a dye structurally related to Basic Blue 71. nih.govresearchgate.netresearchgate.net One study on the photocatalytic degradation of DB71 found optimal conditions at a contact time of 177.13 minutes, a pH of 3.93, and a dye concentration of 24.34 mg/L with a catalyst dose of 1.85 g/L, achieving a maximum degradation of 89.58%. researchgate.net Another study on microbial decolorization identified optimal conditions at a temperature of 35.15 °C, pH of 8.01, and a dye concentration of 49.95 mg/L, resulting in 84.80% decolorization. researchgate.net
Table 1: Comparison of RSM and ANN Models for DB71 Decolorization
| Model | R² | AAD | Reference |
|---|---|---|---|
| RSM | 0.971 | 1.80 | nih.gov |
This table is based on data for Direct Blue 71, a related azo dye.
Artificial Neural Network (ANN) Modeling for this compound Systems
Artificial Neural Networks (ANNs) are computational models inspired by the structure and function of biological neural networks. mdpi.comdokumen.pub They are particularly adept at modeling complex and non-linear relationships between input and output variables, making them a powerful tool for predicting the removal efficiency of this compound. nih.govresearchgate.net
An ANN model is typically composed of an input layer, one or more hidden layers, and an output layer. mdpi.comdokumen.pub The input layer receives data on the independent variables (e.g., pH, concentration, temperature), which are then processed through the hidden layers where complex patterns and interactions are learned. mdpi.com The output layer then provides the predicted response, such as the percentage of dye removal. researchgate.net
Studies have shown that ANN models can often provide more accurate predictions compared to RSM models, especially for complex systems. nih.gov For the removal of Direct Blue 71, an ANN model demonstrated a higher coefficient of determination (R²) and a lower average absolute deviation (AAD) than the corresponding RSM model, indicating its superior predictive capability. nih.gov The development of a robust ANN model requires a large dataset for training and validation to ensure its accuracy and generalizability. dokumen.pubresearchgate.net These predictive models are crucial for the efficient and cost-effective operation of dye removal technologies at an industrial scale.
Table 2: Comparison of Predictive Models for Dye Removal
| Model | System | Coefficient of Determination (R²) | Reference |
|---|---|---|---|
| ANN | Electrocoagulation of DB71 | 0.93 (Q²ext) | researchgate.net |
| MLR | Electrocoagulation of DB71 | 0.79 (Q²ext) | researchgate.net |
| ANN | Adsorption of Methylene (B1212753) Blue | 0.994 (Training), 0.923 (Validation), 0.963 (Test) | mdpi.com |
This table includes data for Direct Blue 71 and other dyes to illustrate the application of these models.
Future Research Directions and Emerging Technologies for C.i. Basic Blue 71 Studies
Novel Materials Development for C.I. Basic Blue 71 Applications
The development of new materials with high efficiency and specificity for this compound removal is a primary focus of current research. These materials are being designed for applications in adsorption and photocatalysis, aiming for enhanced performance, reusability, and cost-effectiveness.
Adsorbent Materials:
Recent studies have explored a variety of novel adsorbents for this compound. Graphene oxide (GO) has demonstrated significant potential, with adsorption capacities recorded at 175.41 mg/g. frontiersin.org The performance of GO is attributed to the electrostatic attraction between its negatively charged surface and the anionic nature of the dye. frontiersin.org Composite materials are also being developed to enhance adsorption capabilities. For instance, a ternary composite of graphene oxide, bentonite (B74815), and copper-cobalt oxide has been shown to be a highly effective adsorbent for cationic dyes, suggesting its potential for modification for use with anionic dyes like this compound. nih.gov
Layered double hydroxides (LDHs) are another promising class of materials. Fe-doped LDHs, when thermally activated, have shown high adsorption capacities for this compound, with undoped activated LDH reaching an adsorption capacity of 466 mg/g. mdpi.com The ability to tailor the composition of LDHs allows for the optimization of their adsorbent properties for specific dye molecules. researchgate.netnih.gov
Interactive Data Table: Adsorption Capacities of Novel Materials for this compound
| Adsorbent Material | Adsorption Capacity (mg/g) | Reference |
| Graphene Oxide (GO) | 175.41 | frontiersin.org |
| Layered Double Hydroxide (LDH-C500°C) | 466 | mdpi.com |
| Fe-doped LDH (5%) | 301 | mdpi.com |
Photocatalytic Materials:
In the realm of photocatalysis, research is focused on developing materials that can efficiently degrade this compound under visible or UV light. A TiO2-PAA-GO hydrogel photocatalyst has been successfully synthesized and applied for the removal of this dye, achieving a removal efficiency of up to 98.16%. nih.gov The enhanced performance of this composite is attributed to a reduction in the bandgap energy and minimized electron-hole recombination. nih.gov
Other investigated photocatalysts include CuFeO2/ZnO and CuO-ZnO nanocomposites, which have demonstrated effective degradation of this compound under visible light. sciepub.com The use of cocatalysts and doping with other metals are strategies being explored to further enhance the photocatalytic efficiency of these materials. sciepub.com
Development of Sustainable Remediation Strategies for this compound
Sustainable remediation strategies aim to be environmentally friendly, cost-effective, and efficient in the long term. Key areas of development include bioremediation and advanced oxidation processes (AOPs).
Bioremediation:
Bioremediation utilizes microorganisms to break down hazardous substances into less toxic or non-toxic compounds. mdpi.com Fungi, in particular, have shown significant promise for the degradation of this compound. Studies have demonstrated that fungi from the Aspergillus genus, such as A. candidus, can decolorize this compound by up to 84% over a 10-day period. mdpi.com The degradation process is facilitated by enzymes such as laccases and azo-reductases that break down the complex azo dye structure. mdpi.com
Future research in this area will likely focus on identifying and isolating more robust microbial strains with higher degradation efficiencies, optimizing the conditions for microbial activity, and exploring the potential of microbial consortia for more complete mineralization of the dye. mdpi.com The immobilization of microbial cells is another strategy being investigated to improve the reusability and efficiency of bioremediation systems. mdpi.com
Advanced Oxidation Processes (AOPs):
AOPs involve the generation of highly reactive hydroxyl radicals that can non-selectively degrade a wide range of organic pollutants. nih.gov For this compound, photocatalysis in the presence of materials like TiO2-PAA-GO and Fe-doped LDHs is a prominent AOP. mdpi.comnih.gov The combination of adsorption and photocatalysis is also being explored as a synergistic approach to enhance removal efficiency. mdpi.com An integrated electro-oxidation and biodegradation approach has also been proposed for the remediation of azo dye wastewater, where the initial electrochemical treatment enhances the biodegradability of the effluent. nih.gov
Future directions in AOPs for this compound remediation include the development of more efficient photocatalysts that can operate under visible light, the optimization of reactor design for large-scale applications, and the investigation of combined AOPs to achieve complete mineralization of the dye and its intermediates. nih.gov
Advanced Characterization Techniques for this compound Metabolites
A critical aspect of developing effective remediation strategies is the identification and characterization of the intermediate and final degradation products, or metabolites, of this compound. This is essential to ensure that the remediation process does not generate byproducts that are more toxic than the parent dye. Advanced analytical techniques play a crucial role in this process.
High-Performance Liquid Chromatography (HPLC) is a key technique used to monitor the degradation of this compound. In one study on the photocatalytic degradation of the dye using Fe-doped LDHs, HPLC analysis indicated the absence of intermediate products, suggesting complete mineralization. mdpi.com However, in many degradation processes, intermediate metabolites are formed.
To identify these metabolites, a combination of chromatographic separation and mass spectrometry is often employed. Techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful tools for separating complex mixtures of degradation products and providing information about their molecular weights and structures. nih.govresearchgate.net While specific degradation pathways and metabolites for this compound are not extensively detailed in the currently available literature, the analysis of other azo dyes provides a framework for future studies. For instance, in the degradation of other azo dyes, GC-MS has been used to identify smaller aromatic compounds, organic acids, and aldehydes as breakdown products. nih.gov
Fourier-Transform Infrared Spectroscopy (FTIR) is another valuable technique that can be used to track changes in the functional groups of the dye molecule during the degradation process, providing evidence of the breakdown of the azo bond and other key structural features. nih.gov
Future research should focus on detailed degradation pathway elucidation for this compound under various remediation conditions (e.g., photocatalysis, bioremediation). This will require the application of high-resolution mass spectrometry techniques to accurately identify and quantify the transient and final metabolites, thereby allowing for a comprehensive assessment of the environmental safety of the chosen treatment technology.
Interdisciplinary Research on this compound (e.g., environmental engineering)
Addressing the challenges posed by this compound and other textile dyes requires a collaborative, interdisciplinary approach. The complexity of textile wastewater, which often contains a mixture of dyes, salts, and other chemicals, necessitates expertise from various fields. nih.govresearchgate.net
Collaboration between Environmental Engineering and Microbiology:
Environmental engineers can design and optimize treatment systems, such as bioreactors and photocatalytic reactors, while microbiologists can contribute by identifying and cultivating microorganisms with high dye-degrading capabilities. mdpi.com A case study on textile wastewater treatment highlights the use of both anaerobic and aerobic bioreactors, demonstrating the need for an understanding of microbial processes in an engineering context. researchgate.net The development of integrated systems, such as a combined electrochemical and biological treatment process, further underscores the importance of this collaboration. nih.gov
Integration of Materials Science:
Materials scientists play a crucial role in the development of novel adsorbents and photocatalysts as described in section 7.1. The synthesis and characterization of these materials require a deep understanding of their physical and chemical properties. Collaboration with environmental engineers is then necessary to test the performance of these materials in realistic wastewater treatment scenarios and to scale up their production for industrial applications.
The Role of Analytical Chemistry:
Analytical chemists are essential for developing and applying the advanced characterization techniques discussed in section 7.3. Their expertise is vital for accurately identifying and quantifying the parent dye and its degradation products, which is critical for assessing the effectiveness and safety of any remediation strategy.
Future research will benefit from a more integrated approach, where teams of scientists and engineers from different disciplines work together from the outset of a project. This will facilitate the development of holistic solutions that are not only scientifically sound but also practical and economically viable for the treatment of wastewater containing this compound.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
